3,4-dimethyl-N-(6-(morpholinosulfonyl)benzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(6-morpholin-4-ylsulfonyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C20H21N3O4S2/c1-13-3-4-15(11-14(13)2)19(24)22-20-21-17-6-5-16(12-18(17)28-20)29(25,26)23-7-9-27-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,21,22,24)
• InChI Key: XEPUNMYMQWFPPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)N4CCOCC4)C
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

“3,4-dimethyl-N-(6-(morpholinosulfonyl)benzo[d]thiazol-2-yl)benzamide” is a derivative of benzothiazole. Benzothiazole derivatives have been synthesized and analyzed for their anti-inflammatory properties. They have been found to exhibit potent anti-inflammatory activity and have been evaluated for their COX-1 inhibition.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

Benzothiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

The compound 3,4-dimethyl-N-(6-(morpholinosulfonyl)benzo[d]thiazol-2-yl)benzamide is a derivative of thiazole . Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways depending on their specific structures and targets .

Pharmacokinetics

Thiazole, the parent compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

Thiazole derivatives have been found to exhibit diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Advantages and Limitations for Lab Experiments

DM-BTB has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, DM-BTB has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of DM-BTB is that it has poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on DM-BTB. One area of research is the development of DM-BTB derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of DM-BTB and its potential applications in the treatment of various diseases. Finally, research is needed to determine the safety and efficacy of DM-BTB in human clinical trials.

Synthesis Methods

The synthesis of DM-BTB involves several steps, starting with the reaction of 2-aminobenzo[d]thiazole with 2,4-dimethylbenzoyl chloride to form 3,4-dimethyl-N-(2-benzoylbenzo[d]thiazol-yl)benzamide. This compound is then reacted with morpholine and sulfur dioxide to form 3,4-dimethyl-N-(6-(morpholinosulfonyl)benzo[d]thiazol-2-yl)benzamide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

DM-BTB has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer properties, with research showing that it inhibits the growth of cancer cells by inducing apoptosis. DM-BTB has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, DM-BTB has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.